Cas no 105191-53-5 (Ethyl 6-chloro-1-benzothiophene-2-carboxylate)

• Product Name: Ethyl 6-chloro-1-benzothiophene-2-carboxylate
• CAS No: 105191-53-5
• MF: C₁₁H₉ClO₂S
• MW: 240.705960988998
• CID: 1151579
• PubChem ID: 13567979
• Update Time: 2025-04-20

Ethyl 6-chloro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 6-chloro-, ethyl ester
• Ethyl 6-Chloro-1-Benzothiophene-2-Carboxylate
• BS-26438
• A921952
• AMY30513
• Ethyl6-Chlorobenzo[b]thiophene-2-carboxylate
• F70603
• MFCD25372107
• Ethyl 6-Chlorobenzo[b]thiophene-2-carboxylate
• 105191-53-5
• SCHEMBL16595447
• DB-108959
• Ethyl 6-chloro-1-benzothiophene-2-carboxylate

• MDL： MFCD25372107
• Inchi： 1S/C11H9ClO2S/c1-2-14-11(13)10-5-7-3-4-8(12)6-9(7)15-10/h3-6H,2H2,1H3
• InChI Key： JRYMMKXUODUVOT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C(=O)OCC)SC=2C=1

Computed Properties

• Exact Mass: 240.00127
• Monoisotopic Mass: 240.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• PSA: 26.3
• Vapor Pressure: No date available

Ethyl 6-chloro-1-benzothiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)